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For Researchers, Scientists, and Drug Development Professionals

Abstract

(1R)-1-(2-Bromophenyl)ethanol is a chiral aromatic alcohol that serves as a crucial building
block in synthetic organic chemistry. Its stereospecific configuration and the presence of a
bromine atom on the phenyl ring make it a valuable intermediate for the synthesis of a variety
of more complex chiral molecules, particularly in the field of drug discovery and development.
This technical guide provides a comprehensive overview of the chemical and physical
properties of (1R)-1-(2-bromophenyl)ethanol, detailed experimental protocols for its
enantioselective synthesis, and a discussion of its applications as a key intermediate in the
preparation of biologically active compounds.

Chemical Identity and Properties

The IUPAC name for the compound is (1R)-1-(2-bromophenyl)ethanol. It is also commonly
referred to by several synonyms.

Table 1: Chemical Identifiers and Synonyms
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Identifier/Synonym Value

IUPAC Name (1R)-1-(2-bromophenyl)ethanol
CAS Number 76116-20-6[1]

Molecular Formula CsHoBrOJ[1]

(R)-(+)-1-(2-Bromophenyl)ethanol, (R)-2-Bromo-

Synonyms
a-methylbenzyl alcohol

A summary of the key physicochemical properties of (1R)-1-(2-bromophenyl)ethanol is
presented in Table 2.

Table 2: Physicochemical Properties of (1R)-1-(2-Bromophenyl)ethanol

Property Value Reference
Molecular Weight 201.06 g/mol [1]
White to light yellow crystalline
Appearance
powder
Melting Point 54-56 °C
Boiling Point 243.5 °C at 760 mmHg
- Soluble in most organic
Solubility
solvents
Optical Rotation [0]2°/D +54°, c=1 in chloroform

Experimental Protocols: Enantioselective Synthesis

The enantioselective synthesis of (1R)-1-(2-bromophenyl)ethanol is of paramount importance
to ensure the stereochemical purity of the final products in multi-step syntheses. The most
common and efficient method involves the asymmetric reduction of the corresponding prochiral
ketone, 2-bromoacetophenone.

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.fishersci.ca/shop/products/r-1-2-bromophenyl-ethanol-98-thermo-scientific/p-7037295
https://www.fishersci.ca/shop/products/r-1-2-bromophenyl-ethanol-98-thermo-scientific/p-7037295
https://www.fishersci.ca/shop/products/r-1-2-bromophenyl-ethanol-98-thermo-scientific/p-7037295
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1270781?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Asymmetric Reduction of 2-Bromoacetophenone using
a Chiral Catalyst

This protocol describes a general procedure for the enantioselective reduction of 2-
bromoacetophenone using a chiral catalyst, such as a derivative of the Noyori catalyst or an
oxazaborolidine catalyst.

Materials:

2-Bromoacetophenone

 |Isopropanol (as both solvent and hydride source)

o Chiral Ruthenium Catalyst (e.g., (R,R)-Ts-DPEN-Ru) or Chiral Oxazaborolidine Catalyst
(e.g., (R)-CBS catalyst)

« Inert solvent (e.g., Toluene or Dichloromethane)

e Reducing agent (if using an oxazaborolidine catalyst, e.g., Borane-dimethyl sulfide complex)

¢ Anhydrous sodium sulfate

o Standard laboratory glassware for inert atmosphere reactions

Procedure:

e Reaction Setup: A dried flask is charged with 2-bromoacetophenone and the chiral catalyst
(typically 0.1-1 mol%). The flask is then purged with an inert gas (e.g., Argon or Nitrogen).

» Solvent Addition: Anhydrous isopropanol (for transfer hydrogenation with a Ru-catalyst) or an
inert solvent like toluene (for borane reduction with an oxazaborolidine catalyst) is added.

¢ Initiation of Reduction:

o For Transfer Hydrogenation: The mixture is heated to a specified temperature (e.g., 80 °C)
to initiate the hydrogen transfer from isopropanol to the ketone.
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o For Borane Reduction: The solution is cooled to a low temperature (e.g., -20 °C to 0 °C),
and the borane reagent is added slowly.

o Reaction Monitoring: The progress of the reaction is monitored by thin-layer chromatography
(TLC) or gas chromatography (GC) until the starting material is consumed.

o Work-up: Upon completion, the reaction is quenched by the slow addition of a protic solvent
(e.g., methanol). The solvent is removed under reduced pressure. The residue is then
dissolved in an organic solvent (e.g., ethyl acetate) and washed with a saturated aqueous
solution of sodium bicarbonate and brine.

 Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and
concentrated. The crude product is purified by column chromatography on silica gel to afford
(1R)-1-(2-bromophenyl)ethanol with high enantiomeric excess.

Diagram 1: General Workflow for Asymmetric Synthesis

Chiral Catalyst
(e.g., Ru-catalyst or CBS catalyst)

' '
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(Transfer Hydrogenation or Borane Reduction)
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Reaction Work-up
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'
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Start: 2-Bromoacetophenone

Product: (1R)-1-(2-Bromophenyl)ethanol

General workflow for the asymmetric synthesis of (1R)-1-(2-bromophenyl)ethanol.
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Asymmetric synthesis workflow.

Applications in Drug Development

(1R)-1-(2-Bromophenyl)ethanol is a valuable chiral building block in the synthesis of active
pharmaceutical ingredients (APIs).[2] Its utility stems from the ability to introduce a specific
stereocenter and the potential for further functionalization via the bromo substituent.

While direct biological activity of (1R)-1-(2-bromophenyl)ethanol is not extensively documented,
its derivatives have shown promise in medicinal chemistry. For instance, compounds with a
similar structural motif are being investigated for various therapeutic applications. The core
structure can be modified through reactions such as Suzuki or Sonogashira coupling at the
bromine position, and etherification or esterification at the hydroxyl group, to generate a library
of compounds for biological screening.

Diagram 2: Synthetic Utility in Medicinal Chemistry

l (1R)-1-(2-Bromophenyl)ethanol l
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Synthetic pathways for the diversification of (1R)-1-(2-bromophenyl)ethanol.
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Diversification of the core scaffold.

Biological Activity and Signaling Pathways
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Currently, there is a lack of specific data in the public domain detailing the direct biological
activity or the modulation of specific signaling pathways by (1R)-1-(2-bromophenyl)ethanol
itself. Research efforts are more focused on the biological profiles of the more complex
molecules synthesized from this chiral intermediate. It is plausible that derivatives could interact
with a range of biological targets, and any observed activity would be highly dependent on the
nature of the substituents introduced.

Conclusion

(1R)-1-(2-Bromophenyl)ethanol is a stereochemically defined and synthetically versatile
intermediate. Its importance in the pharmaceutical industry is underscored by its role as a chiral
building block for the synthesis of complex, biologically active molecules. The well-established
protocols for its enantioselective synthesis provide a reliable route to this key starting material.
Future research will likely focus on the exploration of novel derivatives of (1R)-1-(2-
bromophenyl)ethanol and the evaluation of their therapeutic potential across various disease
areas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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